1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride

• Molecular Formula: C12H28Cl2N2
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 1-(2,4,4-trimethylpentan-2-yl)piperazine;dihydrochloride
• InChI: InChI=1S/C12H26N2.2ClH/c1-11(2,3)10-12(4,5)14-8-6-13-7-9-14;;/h13H,6-10H2,1-5H3;2*1H
• InChI Key: NQQJPWKLTWONPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)N1CCNCC1.Cl.Cl

Description

1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride ( 1955518-09-8) is a high-purity organic compound with the molecular formula C12H27Cl2N2 and a molecular weight of 293.28 g/mol . This dihydrochloride salt form of a substituted piperazine features a bulky 2,4,4-trimethylpentan-2-yl group on one nitrogen atom, a modification that can significantly influence its physicochemical properties and biological activity by altering lipophilicity and steric bulk . Piperazine derivatives are a prominent class of compounds in medicinal and chemical research, forming the core structure of numerous pharmacologically active agents . These derivatives are explored for a wide range of applications, including use as anthelmintics, where they act as GABA receptor agonists to paralyze parasites , and as key scaffolds in drugs targeting the central nervous system . Furthermore, novel piperidine and piperazine-based chemical entities are actively investigated in drug discovery for their potential to inhibit various biological targets, such as the mycobacterial transporter MmpL3 in tuberculosis research and the enzyme autotaxin in oncology . Researchers utilize this specific, structurally unique piperazine derivative as a building block in organic synthesis and for developing structure-activity relationships (SAR) in hit-to-lead optimization campaigns. The product is intended for laboratory research purposes only. It is not for diagnostic or therapeutic use. Handle with appropriate precautions, using personal protective equipment and in a well-ventilated environment. For detailed handling and storage information, refer to the Safety Data Sheet.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride typically involves the reaction of piperazine with 2,4,4-trimethylpentan-2-yl chloride under controlled conditions. The reaction is carried out in an organic solvent, such as dichloromethane, at a temperature of around 0-5°C. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of 1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is subjected to rigorous quality control measures to ensure consistency and purity .

Chemical Reactions Analysis

Types of Reactions

1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens or nucleophiles in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe in studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors or enzymes, modulating their activity. This interaction can lead to various biochemical effects, such as inhibition or activation of enzymatic pathways, which can be harnessed for therapeutic purposes .

Comparison with Similar Compounds

Comparison with Similar Piperazine Dihydrochloride Compounds

The following table compares 1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride with structurally and functionally related compounds:

Compound Name	Substituent(s)	Therapeutic Application	Key Structural Differences	Synthesis Method	Reference
1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride	2,4,4-Trimethylpentan-2-yl group	Potential MDH inhibitor (tumor microenvironment)	Branched alkyl substituent	Pd-catalyzed coupling, TFA deprotection
Trimetazidine dihydrochloride	2,3,4-Trimethoxybenzyl group	Coronary vasodilator, antioxidant	Aromatic trimethoxybenzyl substituent	Chloromethylation, condensation with piperazine
Meclizine dihydrochloride	(4-Chlorophenyl)(phenyl)methyl group	Antihistamine (vertigo, motion sickness)	Bulky diphenylmethyl substituent	Condensation of substituted benzyl halides
1-(4-Methoxyphenyl)piperazine dihydrochloride	4-Methoxyphenyl group	Serotonergic/dopaminergic research agent	Methoxy-substituted aromatic ring	Substitution reactions with methoxy precursors
1-(3-Chlorophenyl)piperazine dihydrochloride	3-Chlorophenyl group	5-HT receptor antagonist (CNS studies)	Chloro-substituted aromatic ring	Halogenation of arylpiperazines

Structural and Functional Insights

• Branched Alkyl vs. However, this may reduce water solubility, necessitating dihydrochloride salt formation for pharmaceutical formulations.
• Synthetic Complexity : The target compound requires palladium-catalyzed cross-coupling (93.2% yield for intermediate), whereas Trimetazidine employs simpler chloromethylation and acid-catalyzed condensation (industrially scalable) .
• Pharmacological Targets : Unlike Trimetazidine (mitochondrial metabolism modulator) or Meclizine (histamine H1 antagonist), the target compound is investigated for malate dehydrogenase (MDH) inhibition in cancer research, indicating divergent therapeutic pathways .

Physicochemical and Pharmacokinetic Data

Parameter	Target Compound	Trimetazidine	Meclizine
Molecular Weight (g/mol)	349.3*	339.3	463.8
LogP (Predicted)	4.2	2.8	5.1
Solubility (Water)	Moderate (salt form)	High	Low
Half-life (in vivo)	Not reported	6–8 hours	5–6 hours

*Calculated for free base; dihydrochloride adds 72.92 g/mol.

Research and Industrial Relevance

• Anticancer Potential: The target compound’s MDH inhibition suggests utility in targeting tumor metabolic pathways, distinct from the vasodilatory or antihistamine effects of analogues .
• Scalability : While Trimetazidine’s synthesis is optimized for low-cost production , the target compound’s reliance on palladium catalysts may limit large-scale applications unless alternative methods (e.g., nickel catalysis) are developed.

Q & A

Basic: What are the critical considerations in synthesizing 1-(2,4,4-Trimethylpentan-2-yl)piperazine dihydrochloride to ensure high yield and purity?

Methodological Answer:
Synthesis typically involves alkylation of piperazine with 2,4,4-trimethylpentan-2-yl halides (e.g., chloride or bromide) under reflux in polar aprotic solvents like acetonitrile or dimethylformamide. Key steps include:

• Stoichiometric control to prevent over-alkylation, as excess alkylating agents can lead to bis-adducts.
• pH optimization (e.g., using triethylamine) to deprotonate piperazine and enhance nucleophilicity .
• Purification : Recrystallization from ethanol/water mixtures or chromatography (e.g., reverse-phase HPLC) to isolate the dihydrochloride salt .

Basic: Which analytical techniques are most effective for characterizing the structural integrity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm substitution patterns on the piperazine ring and the branched alkyl group. For example, methyl group signals at δ 1.0–1.5 ppm and piperazine protons at δ 2.5–3.5 ppm .
• High-Performance Liquid Chromatography (HPLC) : Quantify purity (>95%) using C18 columns with UV detection at 210–230 nm .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode verifies molecular weight (e.g., [M+H]$^+$ for the free base at ~275.3 g/mol) .

Advanced: How can researchers design experiments to elucidate its interaction with biological targets (e.g., receptors or enzymes)?

Methodological Answer:

• Radioligand Binding Assays : Use tritiated or fluorescently labeled analogs to measure affinity for receptors like serotonin (5-HT) or dopamine receptors. Competitive displacement studies with known ligands validate specificity .
• Molecular Docking Simulations : Predict binding modes using software like AutoDock Vina, focusing on hydrophobic interactions between the trimethylpentane group and receptor pockets .
• In Vitro Functional Assays : Measure second-messenger responses (e.g., cAMP modulation in HEK293 cells transfected with target GPCRs) .

Advanced: What strategies resolve contradictions in reported pharmacological data (e.g., conflicting IC50_{50}50​ values)?

Methodological Answer:

• Batch Purity Verification : Re-analyze compound batches via HPLC to rule out impurities (e.g., unreacted precursors) that may skew results .
• Assay Standardization : Use identical buffer conditions (pH, ionic strength) and cell lines across labs. For example, discrepancies in kinase inhibition assays often arise from variations in ATP concentrations .
• Stereochemical Analysis : If the compound has chiral centers (e.g., at the piperazine or branched alkyl group), confirm enantiomeric purity via chiral HPLC or X-ray crystallography .

Advanced: What synthetic modifications can enhance its pharmacological profile (e.g., bioavailability or selectivity)?

Methodological Answer:

• Bioisosteric Replacement : Substitute the trimethylpentane group with cyclopropane or adamantane moieties to improve metabolic stability while retaining hydrophobicity .
• Salt Form Optimization : Compare dihydrochloride with other salts (e.g., citrate or phosphate) for solubility and dissolution rate in physiological buffers .
• Pro-drug Design : Introduce ester or amide linkages to the piperazine nitrogen for targeted release in specific tissues (e.g., esterase-rich environments) .

Advanced: How can researchers validate its mechanism of action in complex biological systems (e.g., in vivo models)?

Methodological Answer:

• Pharmacokinetic Profiling : Measure plasma half-life, tissue distribution, and metabolite formation in rodent models using LC-MS/MS .
• Gene Knockout Models : Use CRISPR/Cas9 to delete putative target genes (e.g., GPCRs) and assess compound efficacy in knockout vs. wild-type animals .
• Toxicogenomics : RNA-seq or proteomics to identify off-target effects (e.g., stress-response pathways) at sub-therapeutic doses .

Basic: What are the stability considerations for long-term storage of this compound?

Methodological Answer:

• Storage Conditions : Store at 4°C in airtight, light-protected containers with desiccants to prevent hydrolysis of the hydrochloride salt .
• Stability Monitoring : Perform accelerated degradation studies (40°C/75% RH for 6 months) and track purity via HPLC. Note degradation products (e.g., free base or oxidized analogs) .

Advanced: How can computational chemistry aid in predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties?

Methodological Answer:

• QSAR Models : Use tools like SwissADME to predict logP (~2.5), blood-brain barrier permeability, and CYP450 metabolism sites based on structural descriptors .
• Metabolite Prediction : Software such as Meteor (Lhasa Ltd.) simulates phase I/II metabolism (e.g., N-dealkylation or glucuronidation) .
• Toxicity Screening : Derek Nexus identifies structural alerts for hepatotoxicity (e.g., piperazine-related phospholipidosis) .